Cas no 28668-25-9 (7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-6-hydroxy-3-methyl-)

• Product Name: 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-6-hydroxy-3-methyl-
• CAS No: 28668-25-9
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 288810
• PubChem ID: 283460
• Update Time: 2025-04-19

7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-6-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-6-hydroxy-3-methyl-
• 3-(N-Methyl)-6-(N-n-butylanilino)-uracil
• 6-(Butyl-phenyl-amino)-3-methyl-1H-pyrimidine-2,4-dione
• 6-(N-butyl-anilino)-3-methyl-1H-pyrimidine-2,4-dione
• 6-(N-Hydroxy)-3-methylpyrazolo< 4,3-d> pyrimidin-7-on
• 6-hydroxy-3-methyl-1,6-dihydro-pyrazolo[4,3-d]pyrimidin-7-one
• AC1LDINT
• CTK1E9171
• HMS1618G08
• precursor to IVd
• STK582370
• STOCK5S-75896
• DTXSID20951328
• 6-Hydroxy-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• 6-hydroxy-3-methyl-2,6-dihydro-7h-pyrazolo[4,3-d]pyrimidin-7-one
• 28668-25-9
• NSC-138284
• NSC138284
• 6-hydroxy-3-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one

• Inchi： 1S/C6H6N4O2/c1-3-4-5(9-8-3)6(11)10(12)2-7-4/h2,12H,1H3,(H,8,9)
• InChI Key： ZOLDBRNUFXAETP-UHFFFAOYSA-N
• SMILES： ON1C=NC2=C(C)NN=C2C1=O

Computed Properties

• Exact Mass: 166.04918
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• PSA: 81.58
• LogP: -0.33470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines